Cas no 111168-53-7 (3-(1H-indol-5-yl)-2-Propenoic acid methyl ester)

3-(1H-indol-5-yl)-2-Propenoic acid methyl ester structure
111168-53-7 structure
Product Name:3-(1H-indol-5-yl)-2-Propenoic acid methyl ester
CAS No:111168-53-7
MF:C12H11NO2
MW:201.221243143082
CID:1098974
PubChem ID:13707691
Update Time:2025-04-20

3-(1H-indol-5-yl)-2-Propenoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-(1H-indol-5-yl)-2-Propenoic acid methyl ester
    • (e)-methyl 3-(5-indolyl)acrylate
    • 111168-53-7
    • 2-Propenoicacid,3-(1H-indol-5-yl)-,methylester
    • methyl (2E)-3-(1H-indol-5-yl)acrylate
    • SCHEMBL6071053
    • VGUYJFPHWVNEQV-HWKANZROSA-N
    • 2-Propenoic acid, 3-(1H-indol-5-yl)-, methyl ester
    • methyl (E)-3-(1H-indol-5-yl)prop-2-enoate
    • AKOS015899485
    • F18649
    • Inchi: 1S/C12H11NO2/c1-15-12(14)5-3-9-2-4-11-10(8-9)6-7-13-11/h2-8,13H,1H3/b5-3+
    • InChI Key: VGUYJFPHWVNEQV-HWKANZROSA-N
    • SMILES: O(C)C(/C=C/C1C=CC2=C(C=CN2)C=1)=O

Computed Properties

  • Exact Mass: 201.078978594g/mol
  • Monoisotopic Mass: 201.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 42.1Ų
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